Cas no 2241876-02-6 ((4，6-bis(methyl-d3)pyridin-3-yl)boronic acid)

• Product Name: (4，6-bis(methyl-d3)pyridin-3-yl)boronic acid
• CAS No: 2241876-02-6
• MF: C₇H₁₀BNO₂
• MW: 157.007771968842
• CID: 5143214
• Update Time: 2025-05-19

(4，6-bis(methyl-d3)pyridin-3-yl)boronic acid Chemical and Physical Properties

Names and Identifiers

• (4,6-bis(methyl-d3)pyridin-3-yl)boronic acid
• (4，6-bis(methyl-d3)pyridin-3-yl)boronic acid

• Inchi： 1S/C7H10BNO2/c1-5-3-6(2)9-4-7(5)8(10)11/h3-4,10-11H,1-2H3/i1D3,2D3
• InChI Key： RKHAMMYSSVBPFN-WFGJKAKNSA-N
• SMILES： C1=NC(C([2H])([2H])[2H])=CC(C([2H])([2H])[2H])=C1B(O)O

Additional information on (4，6-bis(methyl-d3)pyridin-3-yl)boronic acid

Introduction to (4,6-bis(methyl-d3)pyridin-3-yl)boronic Acid (CAS No. 2241876-02-6)

(4,6-bis(methyl-d3)pyridin-3-yl)boronic acid is a specialized organoboron compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, identified by its CAS number 2241876-02-6, features a pyridine core substituted with methyl groups at the 4 and 6 positions, as well as a boronic acid functional group at the 3 position. The presence of deuterated methyl groups (indicated by the suffix "-d3") suggests a modification aimed at enhancing stability or reducing isotope effects in biological systems.

The utility of this compound lies in its role as a key intermediate in the synthesis of various pharmacologically active molecules. Boronic acids are well-known for their ability to participate in reversible covalent bonding interactions, making them invaluable in the development of drugs that require precise targeting and controlled release. Specifically, the boronic acid moiety can engage in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern organic synthesis that enables the construction of complex molecular architectures.

In recent years, there has been a surge in research focused on developing novel boronic acid derivatives for therapeutic applications. These derivatives have shown promise in targeting specific biological pathways, particularly in oncology and inflammatory diseases. The (4,6-bis(methyl-d3)pyridin-3-yl)boronic acid compound is no exception, as it serves as a versatile building block for designing molecules with enhanced pharmacokinetic properties.

The incorporation of deuterium atoms (methyl-d3) into the pyridine ring is a strategic choice that can influence the metabolic stability and binding affinity of the resulting drug candidates. Deuterium labeling has emerged as a powerful technique to modulate drug efficacy and reduce off-target effects. For instance, studies have demonstrated that deuterated drugs can exhibit longer half-lives and improved resistance to enzymatic degradation, thereby increasing their therapeutic window.

One of the most compelling aspects of (4,6-bis(methyl-d3)pyridin-3-yl)boronic acid is its potential application in the development of targeted therapeutics. The pyridine scaffold is a common motif in many bioactive molecules, and its boronic acid derivative can be readily functionalized to create ligands that interact with specific proteins or enzymes. This flexibility makes it an attractive candidate for use in drug discovery campaigns aimed at modulating protein-protein interactions or enzyme activity.

Recent advancements in computational chemistry have further enhanced the utility of this compound. Molecular modeling studies have shown that the (4,6-bis(methyl-d3)pyridin-3-yl)boronic acid scaffold can be optimized for better binding affinity and selectivity. These computational insights have guided experimental efforts to synthesize analogs with improved properties, demonstrating the synergy between theoretical and experimental approaches in drug development.

The pharmaceutical industry has also recognized the importance of boronic acid derivatives in addressing unmet medical needs. Several clinical trials are underway evaluating compounds derived from this class for their efficacy in treating various diseases. The success of these trials could pave the way for new treatments that leverage the unique properties of boronic acids, including (4,6-bis(methyl-d3)pyridin-3-yl)boronic acid.

In conclusion, (4,6-bis(methyl-d3)pyridin-3-yl)boronic acid represents a promising compound with significant potential in pharmaceutical research. Its ability to participate in cross-coupling reactions, combined with the strategic use of deuterium labeling, makes it an invaluable tool for designing next-generation therapeutics. As research continues to uncover new applications for boronic acid derivatives, compounds like this one are likely to play a crucial role in advancing medical science.